molecular formula C19H22N2O5S B2720443 methyl 2-((1-(4-(1H-pyrrol-1-yl)benzoyl)piperidin-4-yl)sulfonyl)acetate CAS No. 2097901-32-9

methyl 2-((1-(4-(1H-pyrrol-1-yl)benzoyl)piperidin-4-yl)sulfonyl)acetate

Cat. No. B2720443
CAS RN: 2097901-32-9
M. Wt: 390.45
InChI Key: XTEVPUWMHSGSMJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Methyl 2-((1-(4-(1H-pyrrol-1-yl)benzoyl)piperidin-4-yl)sulfonyl)acetate, also known as MPB-91, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Application in Organic Chemistry

Research in organic chemistry often involves the synthesis of complex molecules that can serve as intermediates for further chemical transformations or as final products with specific functions. For instance, the synthesis of heterocycles based on pyrazole, involving sulfonamide intermediates, showcases the type of complex organic synthesis where a compound similar to "methyl 2-((1-(4-(1H-pyrrol-1-yl)benzoyl)piperidin-4-yl)sulfonyl)acetate" could be used. These methodologies are crucial for creating molecules with antimicrobial activity or for further modifications to produce compounds with desired biological activities (El‐Emary, Al-muaikel, & Moustafa, 2002).

Development of Novel Compounds with Potential Biological Activities

Compounds with complex structures, such as those containing pyrrolidine and piperidine moieties, are of significant interest in the development of new drugs and bioactive molecules. For example, the creation of benzopyranylamine compounds has been explored for their anti-tumor properties, indicating the potential of complex molecules in therapeutic applications (Jurd, 1996). These studies reflect the broader application of complex sulfonamide derivatives in medicinal chemistry.

Catalysis and Synthetic Methodology

Research also delves into the use of complex sulfonamide derivatives as catalysts or intermediates in synthetic methodologies. For instance, the stereoselective synthesis of highly functionalized thiazines demonstrates the role of similar compounds in facilitating chemical reactions to produce molecules with specific configurations, showcasing the importance of such compounds in advanced synthetic chemistry (Indumathi, Kumar, & Perumal, 2007).

properties

IUPAC Name

methyl 2-[1-(4-pyrrol-1-ylbenzoyl)piperidin-4-yl]sulfonylacetate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H22N2O5S/c1-26-18(22)14-27(24,25)17-8-12-21(13-9-17)19(23)15-4-6-16(7-5-15)20-10-2-3-11-20/h2-7,10-11,17H,8-9,12-14H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XTEVPUWMHSGSMJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC(=O)CS(=O)(=O)C1CCN(CC1)C(=O)C2=CC=C(C=C2)N3C=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H22N2O5S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

390.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.